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Compound of Interest

Compound Name: DS-1558

Cat. No.: B15570429

Disclaimer: As of this date, a specific Safety Data Sheet (SDS) for "DS-1558" is not publicly
available. The following guidance is based on the safety protocols for a closely related and
representative antibody-drug conjugate (ADC), Trastuzumab deruxtecan (DS-8201), developed
by Daiichi Sankyo. Researchers, scientists, and drug development professionals should always
consult the specific SDS for DS-1558 upon its availability and adhere to their institution's safety
protocols.

This document provides essential, immediate safety and logistical information for the
operational handling and disposal of DS-1558, a potent pharmaceutical compound. The
procedural, step-by-step guidance is designed to be a preferred source for laboratory safety
and chemical handling, ensuring the well-being of all personnel.

Personal Protective Equipment (PPE)

Proper personal protective equipment is paramount when handling potent compounds like DS-
1558 to prevent exposure. The following table summarizes the required PPE for various
procedures.
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Procedure

Required Personal Protective Equipment

Receiving and Unpacking

- Nitrile gloves- Lab coat- Safety glasses

Storage and Inventory

- Nitrile gloves- Lab coat

Reconstitution and Handling

- Double nitrile gloves- Disposable lab coat or
gown- Chemical safety goggles or face shield-
Respiratory protection (e.g., N95 or higher, as

determined by risk assessment)

Administration (in vitro/in vivo)

- Double nitrile gloves- Disposable lab coat or
gown- Chemical safety goggles or face shield-
Respiratory protection (as determined by risk

assessment)

Waste Disposal

- Double nitrile gloves- Disposable lab coat or
gown- Chemical safety goggles or face shield-
Respiratory protection (as determined by risk

assessment)

Spill Cleanup

- Double nitrile gloves- Disposable, fluid-
resistant gown- Chemical safety goggles and
face shield- Respiratory protection (e.g., half-

mask respirator with appropriate cartridges)

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure to DS-1558.
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Exposure Type

Immediate Action

Skin Contact

1. Immediately remove contaminated clothing.2.
Wash the affected area thoroughly with soap
and water for at least 15 minutes.3. Seek

immediate medical attention.

Eye Contact

1. Immediately flush eyes with copious amounts
of water for at least 15 minutes, holding eyelids
open.2. Remove contact lenses, if present and

easy to do.3. Seek immediate medical attention.

1. Move the individual to fresh air.2. If breathing

Inhalation is difficult, provide oxygen.3. Seek immediate
medical attention.
) 1. Do NOT induce vomiting.2. Rinse mouth with
Ingestion

water.3. Seek immediate medical attention.

Operational and Disposal Plans

A clear and structured workflow is essential for the safe handling and disposal of DS-1558.

Experimental Workflow for Handling DS-1558
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DS-1558 Handling and Disposal Workflow

Receiving and Storage

Unpacking in Designated Area

:

Secure and Controlled Storage

Handlin%and Use

[Reconstitution ina BSC]
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Caption: Workflow for the safe handling and disposal of DS-1558.
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Detailed Experimental Protocols

Receiving and Storage:

Receiving: Upon receipt, inspect the package for any signs of damage or leakage.

Unpacking: Transfer the package to a designated receiving area with controlled access.
Wear appropriate PPE (nitrile gloves, lab coat, safety glasses).

Storage: Store DS-1558 in a secure, designated, and well-ventilated area according to the
temperature requirements specified in the accompanying documentation. Access should be
restricted to authorized personnel only.

Reconstitution and Handling:

All handling of open vials of DS-1558 must be conducted within a certified Class Il Biological
Safety Cabinet (BSC) or a similar containment device.

Preparation: Assemble all necessary materials (e.qg., sterile diluent, syringes, vials) inside the
BSC before starting.

Reconstitution: Slowly inject the required volume of the specified diluent into the DS-1558
vial, directing the stream towards the side of the vial to minimize aerosolization. Gently swirl
the vial to dissolve the contents; do not shake.

Aliquoting and Use: Use appropriate sterile techniques for all subsequent dilutions and
transfers.

Decontamination:

Work Surfaces: At the end of each work session, decontaminate all surfaces within the BSC
with an appropriate inactivating agent (e.g., a solution of sodium hypochlorite followed by a
neutralizing agent like sodium thiosulfate, or a validated commercial product).

Equipment: All non-disposable equipment that has come into contact with DS-1558 must be
decontaminated before removal from the BSC.

Disposal Plan:
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» Waste Segregation: All materials contaminated with DS-1558 (e.g., gloves, gowns, vials,
syringes, pipette tips) are considered hazardous chemical waste.

o Waste Containers: Use designated, leak-proof, and clearly labeled hazardous waste
containers.

o Sharps: All contaminated sharps must be disposed of in a designated sharps container for
hazardous chemical waste.

» Liquid Waste: Collect liquid waste containing DS-1558 in a designated, sealed, and labeled
hazardous waste container.

» Collection: Follow your institution's procedures for the collection of hazardous waste by the
Environmental Health and Safety (EHS) department.

Spill Management:

o Evacuate: Immediately evacuate the affected area.

 Alert: Notify your supervisor and EHS.

e Secure: Restrict access to the spill area.

o Cleanup (if trained): Only personnel trained in hazardous spill response should perform the
cleanup.

[e]

Don the appropriate PPE as outlined in the table above.

o

For liquid spills, cover with absorbent material.

[¢]

For solid spills, gently cover with a damp cloth or absorbent pad to avoid raising dust.

o

Work from the outside of the spill inwards.

[e]

Collect all contaminated materials in a designated hazardous waste container.

o

Decontaminate the spill area with an appropriate inactivating agent.
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Logical Relationship for Spill Response

DS-1558 Spill Response Protocol

Evacuate Area
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'
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'

Decontaminate Area
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Caption: Logical steps for a safe and effective spill response.

 To cite this document: BenchChem. [Essential Safety and Logistical Guidance for Handling
DS-1558]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570429#personal-protective-equipment-for-
handling-ds-1558]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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